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Compound of Interest

Compound Name: SB 239063

Cat. No.: B1680818 Get Quote

Essential Safety and Handling Guide for SB 239063
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of SB 239063, a

potent and selective p38 MAPK inhibitor. The following procedures are designed to ensure a

safe laboratory environment and proper management of this chemical compound.

Chemical and Physical Properties
SB 239063 is a white to off-white solid. A summary of its key chemical and physical properties

is presented below.
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Property Value

Chemical Name
trans-4-[4-(4-Fluorophenyl)-5-(2-methoxy-4-

pyrimidinyl)-1H-imidazol-1-yl]cyclohexanol

Molecular Formula C₂₀H₂₁FN₄O₂

Molecular Weight 368.41 g/mol

CAS Number 193551-21-2

Purity ≥98% (HPLC)

Solubility
Soluble in DMSO (to 10 mM with gentle

warming)

Storage Desiccate at +4°C

Hazard Identification and Personal Protective Equipment
(PPE)
As with any research chemical, the full toxicological properties of SB 239063 may not be fully

known. Therefore, it is essential to handle it with care and use appropriate personal protective

equipment (PPE). The following PPE is mandatory when handling SB 239063 in solid form or

in solution.
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PPE Category Required Equipment
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must meet ANSI Z87.1

standards. A face shield should

be worn in addition to goggles

when there is a risk of

splashing.

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

choice for incidental contact.

For prolonged contact or when

handling concentrated

solutions, consider double-

gloving or using gloves with a

higher level of chemical

resistance. Always inspect

gloves for tears or holes before

use and change them

frequently.

Body Protection Laboratory coat

A standard cotton or

polyester/cotton blend lab coat

is sufficient for general use.

Ensure the coat is fully

buttoned.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

If handling large quantities,

generating aerosols, or if the

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used. A

risk assessment should be

conducted to determine the

need for respiratory protection.
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Note: For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by

the supplier. SDS for SB 239063 can be obtained from suppliers such as Tocris Bioscience and

Cayman Chemical.[1][2]

Operational Plan for Safe Handling
A systematic approach to handling SB 239063 is crucial for minimizing exposure and ensuring

safety.

3.1. Engineering Controls:

Ventilation: All handling of SB 239063, especially the solid form and concentrated solutions,

should be performed in a certified chemical fume hood.

Eyewash Station and Safety Shower: Ensure that a properly functioning eyewash station and

safety shower are readily accessible in the immediate work area.

3.2. Procedural Steps for Handling:

Preparation:

Before starting any work, review the Safety Data Sheet (SDS) for SB 239063.

Ensure the work area in the chemical fume hood is clean and uncluttered.

Assemble all necessary equipment and reagents.

Put on all required PPE as detailed in the table above.

Weighing Solid SB 239063:

Perform all weighing operations within a chemical fume hood or a balance enclosure to

prevent inhalation of the powder.

Use a spatula to handle the solid. Avoid creating dust.

Clean any spills immediately using appropriate methods (see Section 5).

Preparing Solutions:
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Prepare solutions in a chemical fume hood.

Add the solvent (e.g., DMSO) slowly to the solid SB 239063 to avoid splashing.

If gentle warming is required for dissolution, use a controlled heating source such as a

water bath. Avoid open flames.

Cap the vial or flask securely.

Use in Experiments:

When transferring solutions, use appropriate tools such as calibrated pipettes to minimize

the risk of spills.

Keep containers with SB 239063 closed when not in use.

Post-Handling:

Decontaminate all surfaces and equipment that have come into contact with SB 239063.

Remove PPE in the correct order to avoid self-contamination (e.g., gloves first, then lab

coat, then eye protection).

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of SB 239063 and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste:

All unused solid SB 239063 and solutions should be disposed of as hazardous chemical

waste.

Collect waste in a clearly labeled, sealed, and appropriate waste container. Do not mix

with incompatible waste streams.

Contaminated Materials:
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All disposable items that have come into contact with SB 239063 (e.g., gloves, pipette

tips, paper towels) should be placed in a designated hazardous waste bag or container.

Disposal Procedures:

Follow your institution's specific guidelines for hazardous waste disposal. Contact your

institution's Environmental Health and Safety (EHS) department for detailed procedures.

Emergency Procedures
5.1. Spills:

Small Spills (in a chemical fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).

Carefully collect the absorbent material and any contaminated debris into a sealed,

labeled hazardous waste container.

Decontaminate the spill area with an appropriate solvent (e.g., ethanol), followed by soap

and water.

Large Spills (or spills outside a fume hood):

Evacuate the immediate area.

Alert your supervisor and your institution's EHS department immediately.

Prevent others from entering the area.

Follow the instructions of the emergency response team.

5.2. Personal Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open. Seek immediate medical attention.
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Experimental Workflow and Safety Protocol
The following diagram illustrates the logical workflow for safely handling SB 239063, from

preparation to disposal, emphasizing the critical safety checkpoints.
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Caption: Workflow for Safe Handling of SB 239063.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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